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Compound of Interest

Compound Name: 4-(3-methoxyphenyl)benzoic Acid

Cat. No.: B1302209

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C14H1203 represents a variety of isomers, each with unique chemical
and biological properties. This guide will focus on one of the most extensively studied of these
isomers: Resveratrol. This compound, a naturally occurring polyphenol, has garnered
significant attention for its potential therapeutic applications. Other notable isomers of
C14H1203 include Oxybenzone, a common ingredient in sunscreens, and Benzilic acid, a
precursor in the synthesis of certain pharmaceuticals. This document will provide a
comprehensive overview of Resveratrol, including its chemical identity, physicochemical
properties, significant biological activities, and relevant experimental protocols.

Chemical Identity and Synonyms

Resveratrol exists as two primary geometric isomers: trans-Resveratrol and cis-Resveratrol.
The trans-isomer is the more stable and biologically active form.[1]

Table 1: IUPAC Names and Synonyms of Resveratrol Isomers
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Isomer IUPAC Name Synonyms
3,4',5-Trihydroxy-trans-
5-{(E)-2-(4- .
stilbene, (E)-Resveratrol,
trans-Resveratrol Hydroxyphenyl)ethenyllbenzen ] ]
] 3,5,4'-Trihydroxystilbene,
e-1,3-diol[2] ]
Resvida[3][4]
5-[(2)-2-(4- .
) (2)-Resveratrol, cis-3,4',5-
cis-Resveratrol hydroxyphenyl)ethenyllbenzen ) )
i trihydroxystilbene[5][6]
e-1,3-diol[5]

Physicochemical Properties

A summary of the key physicochemical properties of trans-Resveratrol is presented in Table 2.

Table 2: Physicochemical Properties of trans-Resveratrol

Property Value Reference(s)
Molecular Weight 228.24 g/mol [4]
Melting Point 261-263 °C [7]
White to off-white crystalline
Appearance [8]
powder
Solubility in Water 0.03 g/L [7]

Soluble in DMSO (16 g/L) and

Solubility in Organic Solvents
ethanol (50 g/L)

[7]

UV-vis (Amax) 304 nm (in water)

[7]

Biological Activity and Signaling Pathways

Resveratrol is recognized for its antioxidant, anti-inflammatory, cardioprotective, and anti-

cancer properties.[9][10] Its biological effects are mediated through the modulation of several

key signaling pathways.
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Resveratrol has been shown to exert protective effects on the cardiovascular system.[11] One
of the primary mechanisms is through the activation of Sirtuin 1 (SIRT1), a NAD+-dependent
deacetylase.[12] SIRT1 activation leads to the deacetylation of various downstream targets,
promoting endothelial function and reducing oxidative stress.[13] Another critical pathway is the
activation of AMP-activated protein kinase (AMPK), which plays a central role in cellular energy
homeostasis.[14]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34576315/
https://www.mdpi.com/1422-0067/23/23/15105
https://www.benchchem.com/pdf/Resveratrol_s_Impact_on_Cardiovascular_Disease_Pathways_A_Technical_Guide.pdf
https://encyclopedia.pub/entry/15807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Vasodilation

Reduced Oxidative Stress

SIRT1 Activation

Resveratrol
Reduced Inflammation

AMPK Activation

leads to Autophagy

PI13K/Akt Pathway Inhibition

Resveratrol NF-kB Pathway Inhibition

Whnt/(3-catenin Pathway Inhibition

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Plasma Sample (100 pL)

:

Add Methanol with Internal Standard (300 L)

:

Vortex (1 min)

:

Centrifuge (14,000 rpm, 10 min, 4°C)

:

Transfer Supernatant

:

Evaporate to Dryness (N2)

:

Reconstitute in Mobile Phase (100 pL)

LC-MS/MS Analysis

LC Separation (C18 Column)

:

MS/MS Detection (ESI-, MRM)

:

Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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